Cas no 117258-25-0 (3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl-)

3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl- structure
117258-25-0 structure
Product Name:3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl-
CAS No:117258-25-0
MF:C14H19N3O3
MW:277.318963289261
CID:213657
PubChem ID:3088278
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl-
    • 3-(3-butoxy-4-methoxyphenyl)-4-methyl-1H-1,2,4-triazol-5-one
    • 4H-1,2,4-triazol-3-ol, 5-(3-butoxy-4-methoxyphenyl)-4-methyl-
    • 5-(3-butoxy-4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-ol
    • 117258-25-0
    • SCHEMBL9257353
    • 2,4-Dihydro-5-(3-butoxy-4-methoxyphenyl)-4-methyl-3H-1,2,4-triazol-3-one
    • DTXSID00151743
    • 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-(3-butoxy-4-methoxyphenyl)-4-methyl-
    • CHEMBL92504
    • BRN 4193690
    • Inchi: 1S/C14H19N3O3/c1-4-5-8-20-12-9-10(6-7-11(12)19-3)13-15-16-14(18)17(13)2/h6-7,9H,4-5,8H2,1-3H3,(H,16,18)
    • InChI Key: CYEWSOZUGCJHTR-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC=C(C=1)C1=NNC(N1C)=O)OC)CCCC

Computed Properties

  • Exact Mass: 277.14277
  • Monoisotopic Mass: 277.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • PSA: 69.4
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